Cas no 2103712-69-0 (N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine)

• Product Name: N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine
• CAS No: 2103712-69-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5276672
• Update Time: 2026-03-09

N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine

• Inchi： 1S/C9H17NO2/c1-2-10-8-3-4-12-9(5-8)6-11-7-9/h8,10H,2-7H2,1H3
• InChI Key： SZPLQSNMKXBHAH-UHFFFAOYSA-N
• SMILES： C1C2(CC(NCC)CCO2)CO1

Additional information on N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine

N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine (CAS 2103712-69-0): A Versatile Spirocyclic Amine for Advanced Research

In the rapidly evolving field of organic chemistry, N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine (CAS 2103712-69-0) has emerged as a compound of significant interest due to its unique spirocyclic structure and potential applications. This specialty amine features a distinctive 2,5-dioxaspiro[3.5]nonane core with an ethylamine substituent, making it valuable for pharmaceutical research, material science, and chemical synthesis.

The compound's spirocyclic architecture has attracted attention from researchers investigating novel drug scaffolds and bioactive molecules. Recent studies suggest that such spiro compounds may offer improved metabolic stability compared to traditional linear structures, addressing one of the key challenges in modern medicinal chemistry. The presence of both ether oxygen atoms and an amine functionality in N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine creates multiple sites for chemical modification, enabling diverse synthetic applications.

From a synthetic chemistry perspective, CAS 2103712-69-0 represents an interesting case study in spirocycle formation techniques. The compound's preparation typically involves sophisticated ring-closing strategies, with researchers continuously optimizing routes to improve yield and purity. These synthetic challenges make N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine particularly relevant to current discussions about green chemistry and atom economy in organic synthesis.

The physical properties of N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine contribute to its research utility. The compound's molecular weight of 185.25 g/mol and balanced lipophilicity profile make it suitable for various experimental conditions. Researchers have noted its stability under standard laboratory conditions, though proper storage in cool, dry environments is recommended to maintain optimal quality.

In pharmaceutical applications, the spirocyclic amine structure of CAS 2103712-69-0 shows promise for addressing current challenges in CNS drug development. The compound's ability to potentially cross the blood-brain barrier while maintaining structural rigidity makes it an attractive scaffold for neurological targets. This aligns with growing industry interest in neurotherapeutic agents and precision medicine approaches.

Material scientists have also explored applications of N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine in polymer chemistry. The compound's bifunctional nature allows it to serve as a building block for specialty polymers with unique thermal and mechanical properties. Recent patents suggest potential uses in high-performance materials for electronics and coatings industries.

The commercial availability of CAS 2103712-69-0 has expanded in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends indicate increasing interest in custom synthesis services for derivatives of this spirocyclic amine.

Quality control for N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine typically involves rigorous analytical techniques including HPLC, NMR, and mass spectrometry. Reputable suppliers provide comprehensive certificates of analysis to ensure researchers receive material meeting strict purity standards, often ≥95% or higher depending on application requirements.

Safety considerations for handling CAS 2103712-69-0 follow standard laboratory protocols for amine compounds. While not classified as hazardous under current regulations, researchers should employ appropriate personal protective equipment and work in well-ventilated areas. The compound's material safety data sheet provides detailed handling instructions and emergency measures.

Future research directions for N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine may explore its potential in catalysis and asymmetric synthesis. The compound's chiral centers and rigid structure could make it valuable for developing new chiral ligands or organocatalysts. These applications would align with industry needs for more efficient and selective synthetic methods.

For researchers seeking alternatives or related compounds, structural analogs of CAS 2103712-69-0 include various spirocyclic amines with modified ring sizes or different N-substituents. The scientific literature describes several synthetic approaches to such derivatives, enabling structure-activity relationship studies in various research contexts.

In conclusion, N-ethyl-2,5-dioxaspiro[3.5]nonan-8-amine represents a fascinating example of how spirocyclic architectures continue to inspire innovation across multiple scientific disciplines. Its combination of structural features and functional groups makes CAS 2103712-69-0 a versatile tool for addressing current challenges in medicinal chemistry, materials science, and synthetic methodology development.